Cas no 2229135-75-3 (2-ethyl-4-(1H-pyrazol-1-yl)butanoic acid)

• Product Name: 2-ethyl-4-(1H-pyrazol-1-yl)butanoic acid
• CAS No: 2229135-75-3
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5763817
• PubChem ID: 165682893
• Update Time: 2023-11-15

2-ethyl-4-(1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2229135-75-3
• 2-ethyl-4-(1H-pyrazol-1-yl)butanoic acid
• EN300-1729652

• Inchi： 1S/C9H14N2O2/c1-2-8(9(12)13)4-7-11-6-3-5-10-11/h3,5-6,8H,2,4,7H2,1H3,(H,12,13)
• InChI Key： WRBZVCCJDSLEIG-UHFFFAOYSA-N
• SMILES： OC(C(CC)CCN1C=CC=N1)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1Ų